2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid (also known as Oxetacaine) is a compound that has gained attention in the scientific community due to its potential applications in various fields of research and industry. This paper will provide an overview of its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.